Cas no 1160102-28-2 (6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine)
6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine is a heterocyclic compound featuring a benzoxazine core substituted with bromo and fluoro functional groups. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both bromine and fluorine enhances its utility in cross-coupling reactions, facilitating the introduction of additional functional groups. Its rigid bicyclic framework contributes to stability while allowing for selective modifications. Researchers favor this compound for its versatility in constructing complex molecules, particularly in the development of bioactive compounds. High purity and well-defined synthetic pathways ensure reproducibility in experimental and industrial applications.
1160102-28-2 structure
Product Name:6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine
CAS No:1160102-28-2
MF:C8H7BrFNO
MW:232.049684762955
MDL:MFCD20441785
CID:2604917
PubChem ID:56776541
Update Time:2025-06-07
6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine
- QC-7957
- AKOS017975568
- 1160102-28-2
- 6-bromo-7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine
- SCHEMBL4125499
- CTMRDIDZVAZIRX-UHFFFAOYSA-N
- DTXSID30718323
- CS-0187852
- EN300-224774
- MFCD20441785
- 2H-1,4-Benzoxazine, 6-bromo-7-fluoro-3,4-dihydro-
- AS-43391
-
- MDL: MFCD20441785
- Inchi: 1S/C8H7BrFNO/c9-5-3-7-8(4-6(5)10)12-2-1-11-7/h3-4,11H,1-2H2
- InChI Key: CTMRDIDZVAZIRX-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=C(C=1)NCCO2)F
Computed Properties
- Exact Mass: 230.97000
- Monoisotopic Mass: 230.96950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- PSA: 21.26000
- LogP: 2.53050
6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B692213-25mg |
6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine |
1160102-28-2 | 25mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B692213-50mg |
6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine |
1160102-28-2 | 50mg |
$ 115.00 | 2023-04-18 | ||
| TRC | B692213-100mg |
6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine |
1160102-28-2 | 100mg |
$ 178.00 | 2023-04-18 | ||
| TRC | B692213-250mg |
6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine |
1160102-28-2 | 250mg |
$ 305.00 | 2023-04-18 | ||
| Chemenu | CM319741-1g |
6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine |
1160102-28-2 | 95% | 1g |
$311 | 2021-06-17 | |
| Alichem | A019102142-1g |
6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine |
1160102-28-2 | 96% | 1g |
$593.00 | 2023-09-04 | |
| Chemenu | CM319741-250mg |
6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine |
1160102-28-2 | 95% | 250mg |
$144 | 2023-11-24 | |
| Chemenu | CM319741-1g |
6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine |
1160102-28-2 | 95% | 1g |
$535 | 2023-11-24 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H62259-1g |
6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine, 96% |
1160102-28-2 | 96% | 1g |
¥6858.00 | 2023-03-02 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H62259-250mg |
6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine, 96% |
1160102-28-2 | 96% | 250mg |
¥2281.00 | 2023-03-02 |
6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
1160102-28-2 (6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine) Related Products
- 874959-54-3(Acetamide, N-(5-bromo-4-fluoro-2-methoxyphenyl)-)
- 56346-41-9(7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine)
- 188947-79-7(6-bromo-4-methyl-2,3-dihydro-1,4-benzoxazine)
- 1350738-87-2(7-Bromo-3,4-dihydro-2H-benzob1,4oxazine hydrochloride)
- 105655-01-4(6-bromo-3,4-dihydro-2H-1,4-benzoxazine)
- 105655-00-3(6-Fluoro-3,4-dihydro-2h-benzo1,4oxazine)
- 105679-22-9(7-bromo-3,4-dihydro-2H-1,4-benzoxazine)
- 105679-34-3(2H-1,4-Benzoxazine, 7-bromo-6-fluoro-3,4-dihydro-)
- 1256255-94-3(6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine)
- 1260803-10-8(6-Bromo-3,4-dihydro-2H-benzo1,4oxazine hydrochloride)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent